molecular formula C15H21NO3 B8414624 Methyl 4-[3-(1-Pyrrolidinyl)propoxy]benzoate

Methyl 4-[3-(1-Pyrrolidinyl)propoxy]benzoate

Cat. No. B8414624
M. Wt: 263.33 g/mol
InChI Key: GVOAKBALEAPHFM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 4-[3-(1-Pyrrolidinyl)propoxy]benzoate is a useful research compound. Its molecular formula is C15H21NO3 and its molecular weight is 263.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality Methyl 4-[3-(1-Pyrrolidinyl)propoxy]benzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 4-[3-(1-Pyrrolidinyl)propoxy]benzoate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Methyl 4-[3-(1-Pyrrolidinyl)propoxy]benzoate

Molecular Formula

C15H21NO3

Molecular Weight

263.33 g/mol

IUPAC Name

methyl 4-(3-pyrrolidin-1-ylpropoxy)benzoate

InChI

InChI=1S/C15H21NO3/c1-18-15(17)13-5-7-14(8-6-13)19-12-4-11-16-9-2-3-10-16/h5-8H,2-4,9-12H2,1H3

InChI Key

GVOAKBALEAPHFM-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC=C(C=C1)OCCCN2CCCC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 6.25 g (23.8 mmol) of triphenylphosphine, 3.30 g (21.7 mmol) of methyl 4-hydroxybenzoate, and 2.80 g (21.7 mmol) of 1-(3-hydroxypropyl)pyrrolidine in 100 mL of CH2Cl2 was treated with 3.80 mL (24.1 mmol) of diethyl azodicarboxylate in a dropwise manner. The reaction was stirred at ambient temperature for 16 h and was quenched by the addition of 20 mL of brine. The two layers were separated, and the organic layer was dried over K2CO3 and concentrated to give 6.10 g of an oily solid which was purified by flash chromatography (SiO2; 0-5% MeOH in CH2Cl2) to afford 2.46 g (9.34 mmol; 43%) of the desired product.
Quantity
6.25 g
Type
reactant
Reaction Step One
Quantity
3.3 g
Type
reactant
Reaction Step One
Quantity
2.8 g
Type
reactant
Reaction Step One
Quantity
3.8 mL
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One

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